Cas no 54810-59-2 ((3,4-dimethoxyphenyl)methanethiol)

• Product Name: (3,4-dimethoxyphenyl)methanethiol
• CAS No: 54810-59-2
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD00068472
• CID: 942881
• PubChem ID: 12347048
• Update Time: 2025-10-18

(3,4-dimethoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 3,4-DIMETHOXYBENZYL MERCAPTAN
• (3,4-dimethoxyphenyl)methanethiol
• 3,4-dimethoxybenzyl mercaptane
• 3,4-dimethoxybenzyl thiol
• NS-01653
• EN300-108259
• SCHEMBL1486320
• AKOS015947911
• CS-0231408
• MFCD00068472
• DTXSID50492870
• 54810-59-2

• MDL： MFCD00068472
• Inchi： 1S/C9H12O2S/c1-10-8-4-3-7(6-12)5-9(8)11-2/h3-5,12H,6H2,1-2H3
• InChI Key： LCYWBZHEAHZANR-UHFFFAOYSA-N
• SMILES： SCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 184.05600
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• PSA: 57.26000
• LogP: 2.13360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (3,4-dimethoxyphenyl)methanethiol

The Comprehensive Overview of (3,4-Dimethoxyphenyl)Methanethiol (CAS No. 54810-59-2)

(3,4-Dimethoxyphenyl)methanethiol, also known by its CAS number 54810-59-2, is a compound of significant interest in various fields of chemistry, particularly in organic synthesis and materials science. This compound is characterized by its unique structure, which combines a methanethiol group (-SCH₃) with a dimethoxy-substituted phenyl ring. The presence of the methoxy groups at the 3 and 4 positions on the phenyl ring imparts distinct electronic and steric properties to the molecule, making it a versatile building block in chemical research.

Recent studies have highlighted the importance of (3,4-dimethoxyphenyl)methanethiol in the development of novel materials with tailored electronic properties. For instance, researchers have explored its potential as a precursor for synthesizing advanced polymers and low-dimensional materials. The sulfur atom in the methanethiol group plays a crucial role in these applications, as it can participate in various bonding interactions, including covalent and non-covalent interactions, which are essential for constructing functional materials.

The synthesis of (3,4-dimethoxyphenyl)methanethiol typically involves nucleophilic substitution reactions or coupling reactions. One common approach is the reaction of 3,4-dimethoxybenzaldehyde with hydrogen sulfide (H₂S) under specific conditions to form the corresponding thiol. This method has been optimized to achieve high yields and purity, ensuring that the compound is suitable for further applications in research and industry.

In terms of physical properties, (3,4-dimethoxyphenyl)methanethiol exhibits a melting point of approximately 65°C and a boiling point around 180°C. Its solubility in common organic solvents such as dichloromethane and THF is moderate, making it convenient for use in various organic reactions. The compound's stability under standard conditions is excellent, though it should be stored away from light and moisture to prevent degradation.

One of the most promising applications of (3,4-dimethoxyphenyl)methanethiol lies in its use as a precursor for synthesizing thiol-ene polymers. These polymers have gained attention due to their high reactivity and ability to form cross-linked networks under UV light. By incorporating (3,4-dimethoxyphenyl)methanethiol into such systems, researchers have demonstrated improved mechanical properties and thermal stability compared to traditional thiol-ene systems.

Moreover, recent advancements in click chemistry have expanded the utility of (3,4-dimethoxyphenyl)methanothiol. Click reactions are known for their high efficiency and selectivity under mild conditions. For example, the use of this compound in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has enabled the synthesis of complex molecular architectures with unprecedented precision. This has opened new avenues for drug discovery and materials engineering.

The electronic properties of (3,4-dimethylthiophenol) also make it an attractive candidate for applications in optoelectronics. Its ability to act as both an electron donor and acceptor makes it suitable for designing organic photovoltaic devices (OPVs). Recent studies have shown that incorporating this compound into OPV architectures can enhance charge transport properties and improve device efficiency.

In conclusion, (3,4-dimethylthiophenol), with its unique structure and versatile reactivity, continues to be a focal point in chemical research. Its applications span across organic synthesis, materials science, and optoelectronics, driven by ongoing advancements in synthetic methodologies and material characterization techniques. As researchers delve deeper into its potential uses, we can expect even more innovative applications emerging from this intriguing compound.